Cas no 53883-86-6 (Propane,1,3-dichloro-2-(chloromethoxy)-)
53883-86-6 structure
Product Name:Propane,1,3-dichloro-2-(chloromethoxy)-
CAS No:53883-86-6
MF:C4H7Cl3O
MW:177.456778764725
CID:366780
PubChem ID:5323877
Update Time:2025-04-19
Propane,1,3-dichloro-2-(chloromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propane,1,3-dichloro-2-(chloromethoxy)-
- 1,3-Dichlor-2-chlormethoxy-propan
- 1,3-dichloro-2-(chloromethoxy)propane
- 1,3-dichloro-2-chloromethoxypropane
- 1,3-dichloro-2-chloromethoxy-propane
- Chlormethyl-(β.β'-dichlor-isopropyl)-aether
- InChI=1/C4H7Cl3O/c5-1-4(2-6)8-3-7/h4H,1-3H
- 53883-86-6
- SCHEMBL7781320
- DTXSID90415841
- 1,4-dichloro-3-chloromethyl-2-oxabutane
-
- Inchi: 1S/C4H7Cl3O/c5-1-4(2-6)8-3-7/h4H,1-3H2
- InChI Key: PGDSPXTUIGPRJZ-UHFFFAOYSA-N
- SMILES: ClCC(CCl)OCCl
Computed Properties
- Exact Mass: 175.95600
- Monoisotopic Mass: 175.956248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 46.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.386 g/cm3 (20 ºC)
- Boiling Point: 95-96 ºC (17 Torr)
- Flash Point: 89.8±23.3 ºC,
- Refractive Index: 1.481 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (11 g/l) (25 º C),
- PSA: 9.23000
- LogP: 2.04550
Propane,1,3-dichloro-2-(chloromethoxy)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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